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Compound of Interest

Compound Name: 3-Iodo-4-methylbenzoic acid

Cat. No.: B303332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This whitepaper provides a comprehensive technical overview of 3-Iodo-4-methylbenzoic
acid, a key intermediate in organic synthesis and pharmaceutical research. It details the

compound's physicochemical properties, synthesis protocols, significant applications, and

essential safety information. The document is intended to serve as a practical guide for

professionals engaged in chemical research and drug discovery, offering detailed experimental

procedures and structured data for ease of reference and application.

Introduction
3-Iodo-4-methylbenzoic acid, with the Chemical Abstracts Service (CAS) number 82998-57-

0, is a halogenated aromatic carboxylic acid. Structurally, it is a derivative of benzoic acid,

featuring an iodine atom at the meta-position and a methyl group at the para-position relative to

the carboxyl group. This unique substitution pattern makes it a valuable and versatile building

block in organic chemistry. Its utility is particularly pronounced in the synthesis of complex

organic molecules, including pharmaceutical intermediates and radiolabeling agents. This

guide consolidates critical data and methodologies related to 3-Iodo-4-methylbenzoic acid to

support its effective use in a laboratory and developmental setting.
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The fundamental properties of 3-Iodo-4-methylbenzoic acid are summarized below. This data

is essential for its handling, reaction setup, and analytical characterization. The compound

typically appears as a beige to brown crystalline powder.

Property Value Reference

CAS Number 82998-57-0

Molecular Formula C₈H₇IO₂

Molecular Weight 262.04 g/mol

Melting Point 210-212 °C (lit.)

Boiling Point
355.2 ± 30.0 °C (at 760

mmHg, estimate)

Density 1.867 ± 0.06 g/cm³ (estimate)

Solubility Soluble in Methanol
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SMILES String Cc1ccc(cc1I)C(O)=O

Synthesis of 3-Iodo-4-methylbenzoic Acid
The most commonly cited synthesis of 3-Iodo-4-methylbenzoic acid

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Iodo-4-methylbenzoic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b303332#3-iodo-4-methylbenzoic-acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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